Cas no 21227-47-4 (4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine)

• Product Name: 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine
• CAS No: 21227-47-4
• MF: C₅H₅Cl₃N₄
• MW: 227.478996992111
• CID: 1399629
• PubChem ID: 30529
• Update Time: 2025-06-09

4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine
• SCHEMBL10709901
• 2-amino-4-methyl-6-trichloromethyl-1,3,5-triazine
• 21227-47-4
• DTXSID40175468
• EN300-790216
• CHEMBL2271924

• Inchi： 1S/C5H5Cl3N4/c1-2-10-3(5(6,7)8)12-4(9)11-2/h1H3,(H2,9,10,11,12)
• InChI Key： DTEHQKITILJADX-UHFFFAOYSA-N
• SMILES： ClC(C1N=C(N)N=C(C)N=1)(Cl)Cl

Computed Properties

• Exact Mass: 225.95825
• Monoisotopic Mass: 225.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.636
• Boiling Point: 358.1°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.616
• PSA: 64.69

Additional information on 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine

4-Methyl-6-(Trichloromethyl)-1,3,5-Triazin-2-Amine (CAS No. 21227-47-4): An Overview

4-Methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine (CAS No. 21227-47-4) is a versatile compound with significant applications in the fields of chemistry and pharmaceuticals. This compound, also known as cyromazine, is a triazine derivative that has gained attention for its unique properties and potential uses in various scientific and industrial contexts.

The chemical structure of 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine is characterized by a triazine ring with a methyl group at the 4-position and a trichloromethyl group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for research and development.

In recent years, cyromazine has been extensively studied for its insecticidal properties. It is particularly effective against a wide range of insect pests, including those that are resistant to other commonly used insecticides. The mechanism of action of cyromazine involves the inhibition of chitin synthesis in insects, which disrupts their growth and development. This makes it a valuable tool in integrated pest management (IPM) strategies.

Beyond its use as an insecticide, 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine has shown promise in other areas of research. For instance, studies have explored its potential as a fungicide and herbicide. Its ability to inhibit specific enzymes involved in fungal and plant metabolism has led to its evaluation as a potential alternative to existing agricultural chemicals.

In the pharmaceutical industry, cyromazine has been investigated for its potential therapeutic applications. Research has focused on its antimicrobial and antiviral properties, with some studies suggesting that it may have activity against certain bacterial and viral pathogens. However, more extensive clinical trials are needed to fully understand its efficacy and safety profile in these contexts.

The environmental impact of 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine is another important area of research. Studies have shown that it degrades relatively quickly in the environment under normal conditions, reducing the risk of long-term environmental contamination. However, proper handling and disposal practices are still essential to minimize any potential adverse effects.

From a synthetic chemistry perspective, cyromazine can be prepared through various routes. One common method involves the reaction of 2-chloro-4-methylamino-6-trichloromethyl-s-triazine with ammonia or an appropriate amine derivative. The choice of synthetic pathway can influence the yield and purity of the final product, making it an important consideration for industrial-scale production.

The safety profile of 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine is well-documented. While it is generally considered safe when used according to recommended guidelines, precautions should be taken to avoid exposure to high concentrations or prolonged contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, 4-methyl-6-(trichloromethyl)-1,3,5-triazin-2-amine (CAS No. 21227-47-4) is a multifaceted compound with diverse applications in agriculture and pharmaceuticals. Its unique chemical structure and biological properties make it a valuable tool in various scientific and industrial processes. Ongoing research continues to uncover new potential uses and improve our understanding of its mechanisms of action.